Cas no 1251575-72-0 (N-(3-bromophenyl)-2-{8-(3-fluorophenyl)sulfanyl-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl}acetamide)

• Product Name: N-(3-bromophenyl)-2-{8-(3-fluorophenyl)sulfanyl-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl}acetamide
• CAS No: 1251575-72-0
• MF: C₁₉H₁₃BrFN₅O₂S
• MW: 474.306224584579
• CID: 6237389
• PubChem ID: 49662939
• Update Time: 2025-10-18

N-(3-bromophenyl)-2-{8-(3-fluorophenyl)sulfanyl-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-2-{8-(3-fluorophenyl)sulfanyl-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl}acetamide
• VU0623256-1
• N-(3-bromophenyl)-2-[8-(3-fluorophenyl)sulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• F3406-5295
• 1251575-72-0
• N-(3-bromophenyl)-2-{8-[(3-fluorophenyl)sulfanyl]-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}acetamide
• N-(3-bromophenyl)-2-(8-((3-fluorophenyl)thio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide
• CHEMBL4567030
• AKOS021967055
• N~3~-(4-fluorobenzyl)-3-methyl-N~1~-(3,4,5-trimethoxyphenyl)piperidine-1,3-dicarboxamide

• Inchi： 1S/C19H13BrFN5O2S/c20-12-3-1-5-14(9-12)23-16(27)11-26-19(28)25-8-7-22-18(17(25)24-26)29-15-6-2-4-13(21)10-15/h1-10H,11H2,(H,23,27)
• InChI Key： IQFIOMUJTAEEEM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(CN1C(N2C=CN=C(C2=N1)SC1C=CC=C(C=1)F)=O)=O

Computed Properties

• Exact Mass: 472.99574g/mol
• Monoisotopic Mass: 472.99574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 103Ų

Additional information on N-(3-bromophenyl)-2-{8-(3-fluorophenyl)sulfanyl-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl}acetamide

N-(3-bromophenyl)-2-{8-(3-fluorophenyl)sulfanyl-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl}acetamide: A Comprehensive Overview

The compound with CAS No 1251575-72-0, known as N-(3-bromophenyl)-2-{8-(3-fluorophenyl)sulfanyl-3-oxo-2H,3H-1,2,4triazolo4,3-a pyrazin-2-yl}acetamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities.

N-(3-bromophenyl) is a key component of this molecule, contributing to its aromatic stability and reactivity. The presence of a bromine atom at the meta position of the phenyl ring enhances the molecule's electronic properties and makes it a valuable substrate for further chemical modifications. Recent studies have highlighted the importance of such halogenated aromatic compounds in medicinal chemistry, particularly in the design of bioactive agents.

The 8-(3-fluorophenyl)sulfanyl group introduces additional complexity to the molecule's structure. The sulfur atom in the sulfanyl group plays a crucial role in modulating the compound's physicochemical properties and bioavailability. Fluorine substitution at the para position of the phenyl ring further influences the molecule's electronic distribution and stability. This arrangement has been shown to enhance the compound's ability to interact with biological targets.

The 1,2,4-triazolo[4,3-a]pyrazine ring system is another critical feature of this compound. This heterocyclic structure is known for its versatility in forming hydrogen bonds and exhibiting π–π interactions with biomolecules. Recent advancements in synthetic methodologies have enabled researchers to explore novel derivatives of this core structure with improved pharmacokinetic profiles.

Recent studies have demonstrated that N-(3-bromophenyl)-2-{8-(3-fluorophenyl)sulfanyl...}acetamide exhibits potent inhibitory activity against several enzymes involved in inflammatory pathways. Its ability to modulate these pathways makes it a promising candidate for anti-inflammatory drug development. Additionally, preclinical studies have shown that this compound demonstrates selective cytotoxicity towards cancer cells without significantly affecting normal cells.

From a synthetic perspective, researchers have developed efficient routes to construct this compound using modular assembly strategies. These methods leverage readily available starting materials and mild reaction conditions to achieve high yields and excellent stereochemical control. The use of microwave-assisted synthesis has further accelerated the discovery process by enabling rapid optimization of reaction parameters.

In terms of applications beyond drug discovery, this compound has shown potential as a building block for constructing more complex molecular architectures. Its unique combination of functional groups makes it an ideal candidate for exploring supramolecular chemistry and materials science applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of N-(3-bromophenyl)-... to enhance its scalability for large-scale production. Additionally, efforts are being made to investigate its mechanism of action at molecular levels using advanced biophysical techniques such as cryo-electron microscopy and X-ray crystallography.